Cas no 2034616-33-4 (N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)-2-(o-tolyloxy)acetamide)

• Product Name: N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)-2-(o-tolyloxy)acetamide
• CAS No: 2034616-33-4
• MF: C₂₀H₃₀N₂O₂S
• MW: 362.529404163361
• CID: 5553833
• PubChem ID: 91814212
• Update Time: 2025-06-26

N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)-2-(o-tolyloxy)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS025315975
• 2-(2-methylphenoxy)-N-{[1-(thian-4-yl)piperidin-4-yl]methyl}acetamide
• 2-(2-methylphenoxy)-N-[[1-(thian-4-yl)piperidin-4-yl]methyl]acetamide
• N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)-2-(o-tolyloxy)acetamide
• 2034616-33-4
• F6454-2670

• Inchi： 1S/C20H30N2O2S/c1-16-4-2-3-5-19(16)24-15-20(23)21-14-17-6-10-22(11-7-17)18-8-12-25-13-9-18/h2-5,17-18H,6-15H2,1H3,(H,21,23)
• InChI Key： GWUOFQQZULJOLJ-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)N1CCC(CNC(COC2C=CC=CC=2C)=O)CC1

Computed Properties

• Exact Mass: 362.20279938g/mol
• Monoisotopic Mass: 362.20279938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)-2-(o-tolyloxy)acetamide

Introduction to N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)-2-()acetamide (CAS No. 2034616-33-4)

N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)-2-()acetamide, identified by its CAS number 2034616-33-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of both tetrahydro-2H-thiopyran and piperidine moieties in its structure suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further exploration.

The tetrahydro-2H-thiopyran ring system is a well-known pharmacophore in medicinal chemistry, often found in bioactive molecules due to its ability to engage in hydrogen bonding and hydrophobic interactions. Its incorporation into the molecular framework of N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)-2-()acetamide likely contributes to its binding affinity and selectivity towards specific biological receptors. Additionally, the piperidine moiety is another common pharmacophore that enhances solubility and metabolic stability, which are critical factors in drug design.

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